Cas no 731002-48-5 (3-hydroxy-2-(trifluoromethyl)benzonitrile)
731002-48-5 structure
Product Name:3-hydroxy-2-(trifluoromethyl)benzonitrile
CAS No:731002-48-5
MF:C8H4F3NO
MW:187.118672370911
MDL:MFCD16999206
CID:2851436
PubChem ID:70263213
Update Time:2025-04-21
3-hydroxy-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-2-(trifluoromethyl)benzonitrile
- 3-Hydroxy-3-(trifluoromethyl)benzonitrile
- MFCD16999206
- 731002-48-5
- CS-0455338
- MB30184
- SCHEMBL8047260
- 899-390-0
-
- MDL： MFCD16999206
- Inchi： 1S/C8H4F3NO/c9-8(10,11)7-5(4-12)2-1-3-6(7)13/h1-3,13H
- InChI Key： NTQLCGYMBLEEIZ-UHFFFAOYSA-N
- SMILES： FC(C1C(C#N)=CC=CC=1O)(F)F
Computed Properties
- Exact Mass: 187.02449824g/mol
- Monoisotopic Mass: 187.02449824g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 44Ų
3-hydroxy-2-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003451-250mg |
3-Hydroxy-2-(trifluoromethyl)benzonitrile |
731002-48-5 | 97% | 250mg |
$504.00 | 2023-09-01 | |
| Alichem | A014003451-500mg |
3-Hydroxy-2-(trifluoromethyl)benzonitrile |
731002-48-5 | 97% | 500mg |
$782.40 | 2023-09-01 | |
| Alichem | A014003451-1g |
3-Hydroxy-2-(trifluoromethyl)benzonitrile |
731002-48-5 | 97% | 1g |
$1549.60 | 2023-09-01 | |
| abcr | AB555730-1 g |
3-Hydroxy-3-(trifluoromethyl)benzonitrile; . |
731002-48-5 | 1g |
€283.50 | 2022-07-28 | ||
| abcr | AB555730-5 g |
3-Hydroxy-3-(trifluoromethyl)benzonitrile; . |
731002-48-5 | 5g |
€800.30 | 2022-07-28 | ||
| eNovation Chemicals LLC | Y1260414-1g |
3-Hydroxy-2-(trifluoromethyl)benzonitrile |
731002-48-5 | 95% | 1g |
$680 | 2024-06-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB1150224-1G |
3-hydroxy-2-(trifluoromethyl)benzonitrile |
731002-48-5 | 95% | 1g |
￥ 1,161.00 | 2023-04-05 | |
| abcr | AB555730-100mg |
3-Hydroxy-3-(trifluoromethyl)benzonitrile; . |
731002-48-5 | 100mg |
€338.50 | 2025-04-16 | ||
| abcr | AB555730-250mg |
3-Hydroxy-3-(trifluoromethyl)benzonitrile; . |
731002-48-5 | 250mg |
€451.60 | 2025-04-16 | ||
| abcr | AB555730-1g |
3-Hydroxy-3-(trifluoromethyl)benzonitrile; . |
731002-48-5 | 1g |
€661.00 | 2025-04-16 |
3-hydroxy-2-(trifluoromethyl)benzonitrile Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
731002-48-5 (3-hydroxy-2-(trifluoromethyl)benzonitrile) Related Products
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- 1214385-02-0(3-methoxy-2-(trifluoromethyl)benzonitrile)
- 1805471-81-1(3,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile)
- 1805519-30-5(2,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile)
- 1807116-20-6(3,5-Bis(trifluoromethyl)-4-hydroxybenzonitrile)
- 731002-49-6(5-Hydroxy-2-(trifluoromethyl)benzonitrile)
- 124811-71-8(4-Hydroxy-3-(trifluoromethyl)benzonitrile)
- 731002-50-9(3-hydroxy-4-(trifluoromethyl)benzonitrile)
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